Cas no 2172312-93-3 (4-{(3-methylfuran-2-yl)methylsulfanyl}azepane)
4-{(3-methylfuran-2-yl)methylsulfanyl}azepane Chemical and Physical Properties
Names and Identifiers
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- 4-{(3-methylfuran-2-yl)methylsulfanyl}azepane
- 4-{[(3-methylfuran-2-yl)methyl]sulfanyl}azepane
- 2172312-93-3
- EN300-1290482
-
- Inchi: 1S/C12H19NOS/c1-10-5-8-14-12(10)9-15-11-3-2-6-13-7-4-11/h5,8,11,13H,2-4,6-7,9H2,1H3
- InChI Key: WTNMUISDWABIGJ-UHFFFAOYSA-N
- SMILES: S(CC1=C(C)C=CO1)C1CCNCCC1
Computed Properties
- Exact Mass: 225.11873540g/mol
- Monoisotopic Mass: 225.11873540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 50.5Ų
4-{(3-methylfuran-2-yl)methylsulfanyl}azepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1290482-0.05g |
4-{[(3-methylfuran-2-yl)methyl]sulfanyl}azepane |
2172312-93-3 | 0.05g |
$1261.0 | 2023-05-26 | ||
| Enamine | EN300-1290482-0.1g |
4-{[(3-methylfuran-2-yl)methyl]sulfanyl}azepane |
2172312-93-3 | 0.1g |
$1320.0 | 2023-05-26 | ||
| Enamine | EN300-1290482-0.25g |
4-{[(3-methylfuran-2-yl)methyl]sulfanyl}azepane |
2172312-93-3 | 0.25g |
$1381.0 | 2023-05-26 | ||
| Enamine | EN300-1290482-0.5g |
4-{[(3-methylfuran-2-yl)methyl]sulfanyl}azepane |
2172312-93-3 | 0.5g |
$1440.0 | 2023-05-26 | ||
| Enamine | EN300-1290482-1.0g |
4-{[(3-methylfuran-2-yl)methyl]sulfanyl}azepane |
2172312-93-3 | 1g |
$1500.0 | 2023-05-26 | ||
| Enamine | EN300-1290482-2.5g |
4-{[(3-methylfuran-2-yl)methyl]sulfanyl}azepane |
2172312-93-3 | 2.5g |
$2940.0 | 2023-05-26 | ||
| Enamine | EN300-1290482-5.0g |
4-{[(3-methylfuran-2-yl)methyl]sulfanyl}azepane |
2172312-93-3 | 5g |
$4349.0 | 2023-05-26 | ||
| Enamine | EN300-1290482-10.0g |
4-{[(3-methylfuran-2-yl)methyl]sulfanyl}azepane |
2172312-93-3 | 10g |
$6450.0 | 2023-05-26 | ||
| Enamine | EN300-1290482-50mg |
4-{[(3-methylfuran-2-yl)methyl]sulfanyl}azepane |
2172312-93-3 | 50mg |
$948.0 | 2023-10-01 | ||
| Enamine | EN300-1290482-100mg |
4-{[(3-methylfuran-2-yl)methyl]sulfanyl}azepane |
2172312-93-3 | 100mg |
$993.0 | 2023-10-01 |
4-{(3-methylfuran-2-yl)methylsulfanyl}azepane Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 4-{(3-methylfuran-2-yl)methylsulfanyl}azepane
Chemical Profile of 4-{(3-methylfuran-2-yl)methylsulfanyl}azepane (CAS No. 2172312-93-3)
4-{(3-methylfuran-2-yl)methylsulfanyl}azepane, identified by its Chemical Abstracts Service (CAS) number 2172312-93-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This azepane derivative features a unique structural motif that combines a seven-membered heterocyclic ring with a sulfur-containing side chain, making it a promising candidate for further exploration in drug discovery and development.
The molecular structure of 4-{(3-methylfuran-2-yl)methylsulfanyl}azepane incorporates several key functional groups that contribute to its potential biological activity. The presence of a methylsulfanyl group attached to the azepane ring suggests possible interactions with biological targets, while the 3-methylfuran-2-yl moiety introduces a aromatic heterocycle that is commonly found in bioactive molecules. This combination of structural features positions the compound as an intriguing subject for studying its pharmacological properties.
In recent years, there has been growing interest in the development of novel scaffolds for therapeutic applications. Azepane derivatives, in particular, have garnered attention due to their ability to mimic the conformational flexibility of natural products and their potential to interact with various biological receptors. The specific modification of 4-{(3-methylfuran-2-yl)methylsulfanyl}azepane with a sulfur-containing side chain may enhance its binding affinity and selectivity, making it a valuable asset in the quest for new pharmacological agents.
Current research in medicinal chemistry increasingly emphasizes the importance of rational drug design, where structural modifications are guided by computational modeling and experimental data. The 4-{(3-methylfuran-2-yl)methylsulfanyl}azepane molecule represents an excellent example of how structural diversity can be leveraged to explore new chemical space. By systematically varying or optimizing its functional groups, researchers can uncover novel compounds with enhanced efficacy and reduced toxicity.
The synthesis of 4-{(3-methylfuran-2-yl)methylsulfanyl}azepane involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been instrumental in constructing the complex framework of this compound. These methodologies not only facilitate the preparation of intricate molecular structures but also enable the introduction of diverse substituents for further functionalization.
The potential biological activity of 4-{(3-methylfuran-2-yl)methylsulfanyl}azepane has not yet been fully elucidated, but preliminary studies suggest that it may exhibit properties relevant to various therapeutic areas. For instance, its structural similarity to known bioactive compounds raises the possibility that it could modulate enzyme activity or interfere with signaling pathways involved in diseases such as cancer or neurological disorders. Further investigation into its pharmacokinetic and pharmacodynamic profiles will be essential to validate these hypotheses.
Computational studies have played a pivotal role in predicting the biological behavior of 4-{(3-methylfuran-2-yl)methylsulfanyl}azepane. Molecular docking simulations can provide insights into how this compound interacts with potential targets, such as protein receptors or enzymes. By comparing its binding affinity with known ligands, researchers can identify key structural features that contribute to its activity. These computational approaches complement experimental efforts by offering a rapid and cost-effective means of screening large libraries of compounds.
The development of novel pharmaceutical agents is often hampered by challenges such as poor solubility, low bioavailability, or adverse side effects. The unique structural features of 4-{(3-methylfuran-2-yl)methylsulfanyl}azepane, including its aromatic heterocycle and sulfur-containing group, may offer opportunities to overcome these limitations. For example, modifications to improve solubility or metabolic stability could enhance its therapeutic potential while minimizing unwanted effects.
In conclusion,4-{(3-methylfuran-2-yl)methylsulfanyl}azepane (CAS No. 2172312-93-3) represents a promising candidate for further exploration in drug discovery and development. Its distinctive structure combines elements that are known to contribute to biological activity, making it an attractive molecule for medicinal chemistry research. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of therapeutic innovation.
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